Cas no 51568-06-0 (1H-1,2,4-Dithiazol-5-amine, 3-(cyclohexylimino)-N,N-dimethyl-)

1H-1,2,4-Dithiazol-5-amine, 3-(cyclohexylimino)-N,N-dimethyl- structure
51568-06-0 structure
Product name:1H-1,2,4-Dithiazol-5-amine, 3-(cyclohexylimino)-N,N-dimethyl-
CAS No:51568-06-0
MF:C10H17N3S2
MW:243.392079114914
CID:935555
PubChem ID:551478

1H-1,2,4-Dithiazol-5-amine, 3-(cyclohexylimino)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Dithiazol-5-amine, 3-(cyclohexylimino)-N,N-dimethyl-
    • (3E)-3-(Cyclohexylimino)-N,N-dimethyl-3H-1,2,4-dithiazol-5-amine #
    • 51568-06-0
    • DB-322846
    • JNMBSMVTFWLCAU-PKNBQFBNSA-N
    • Inchi: InChI=1S/C10H17N3S2/c1-13(2)10-12-9(14-15-10)11-8-6-4-3-5-7-8/h8H,3-7H2,1-2H3
    • InChI Key: JNMBSMVTFWLCAU-UHFFFAOYSA-N
    • SMILES: CN(C)C1=NC(=NC2CCCCC2)SS1

Computed Properties

  • Exact Mass: 243.08638990g/mol
  • Monoisotopic Mass: 243.08638990g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.6Ų
  • XLogP3: 2.5

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